N-(tetrahydro-2-furanylmethyl)-N'-(3,4,5-trimethoxyphenyl)thiourea

• IUPAC Name: 1-(oxolan-2-ylmethyl)-3-(3,4,5-trimethoxyphenyl)thiourea
• InChI: InChI=1S/C15H22N2O4S/c1-18-12-7-10(8-13(19-2)14(12)20-3)17-15(22)16-9-11-5-4-6-21-11/h7-8,11H,4-6,9H2,1-3H3,(H2,16,17,22)
• InChI Key: FDDZZLLLOXVGLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=S)NCC2CCCO2
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

N-(tetrahydro-2-furanylmethyl)-N'-(3,4,5-trimethoxyphenyl)thiourea, commonly known as TFMPP, is a chemical compound that belongs to the class of synthetic designer drugs. TFMPP has been widely studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act on the serotonin system in the brain, specifically on the 5-HT2A and 5-HT2C receptors. TFMPP is a partial agonist of these receptors, which means that it can activate them to a certain extent but not fully. This property of TFMPP is thought to be responsible for its anxiogenic effects.
Biochemical and Physiological Effects
TFMPP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which is thought to be responsible for its anxiogenic effects. TFMPP has also been shown to increase heart rate and blood pressure in laboratory animals.

Advantages and Limitations for Lab Experiments

TFMPP has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is commercially available. This makes it an attractive compound for researchers who are interested in studying the neurobiological mechanisms of anxiety. However, one limitation is that TFMPP is a synthetic compound that does not occur naturally in the body. This means that its effects on the body may not be fully understood and may differ from those of natural compounds.

Future Directions

There are a number of future directions for research on TFMPP. One direction is to study its potential therapeutic applications in the treatment of anxiety disorders. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the dopamine and norepinephrine systems. Additionally, more research is needed to fully understand the mechanism of action of TFMPP and its effects on the body.

Scientific Research Applications

TFMPP has been widely studied for its potential therapeutic applications in scientific research. It has been shown to have anxiogenic effects, which means that it can induce anxiety in laboratory animals. This property of TFMPP has been used to study the neurobiological mechanisms of anxiety and to develop new treatments for anxiety disorders.